Cas no 33234-48-9 (2-benzyl-1H-pyrrole)

2-benzyl-1H-pyrrole structure
2-benzyl-1H-pyrrole structure
Product Name:2-benzyl-1H-pyrrole
CAS No:33234-48-9
MF:C11H11N
MW:157.211742639542
CID:917744
PubChem ID:332402
Update Time:2025-04-19

2-benzyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

    • 2-benzyl-1H-pyrrole
    • 2-(phenylmethyl)-1H-pyrrole
    • 2-benzylpyrrole
    • 2-benzyl-pyrrole
    • 5-phenyldipyrromethane
    • AC1L7B25
    • NSC329211
    • SureCN1108477
    •  
    • DTXSID60318355
    • NSC-329211
    • SCHEMBL1108477
    • 33234-48-9
    • DS-012989
    • Inchi: 1S/C11H11N/c1-2-5-10(6-3-1)9-11-7-4-8-12-11/h1-8,12H,9H2
    • InChI Key: YZKAGUHQYDCQOL-UHFFFAOYSA-N
    • SMILES: N1C=CC=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 157.08923
  • Monoisotopic Mass: 157.089149355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 15.8Ų

Experimental Properties

  • PSA: 15.79
  • LogP: 2.60550

2-benzyl-1H-pyrrole Pricemore >>

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